Cas no 222641-11-4 (Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate)

• Product Name: Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate
• CAS No: 222641-11-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD09953063
• CID: 2663332
• Update Time: 2025-05-23

Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate
• Ethyl 2-([(tert-butoxy)carbonyl](ethyl)amino)acetate
• WVNPVJHZXYQVAZ-UHFFFAOYSA-N
• tert-Butyl (ethoxycarbonyl)methylethylcarbamate
• N-[(1,1-dimethylethoxy)carbonyl]-N-ethylglycine ethyl ester

• MDL： MFCD09953063
• Inchi： 1S/C11H21NO4/c1-6-12(8-9(13)15-7-2)10(14)16-11(3,4)5/h6-8H2,1-5H3
• InChI Key： WVNPVJHZXYQVAZ-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)OCC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.147
• Monoisotopic Mass: 231.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate

Comprehensive Overview of Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate (CAS No. 222641-11-4)

Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate (CAS No. 222641-11-4) is a specialized organic compound widely utilized in pharmaceutical synthesis, peptide chemistry, and agrochemical research. This ester derivative features a tert-butoxycarbonyl (Boc) protecting group, which is critical for safeguarding amine functionalities during multi-step synthetic processes. Its molecular structure, combining an ethyl ester and a Boc-protected ethylamino moiety, makes it a versatile intermediate for designing bioactive molecules. Researchers frequently employ this compound in the development of prodrugs, enzyme inhibitors, and bioconjugates, aligning with current trends in targeted drug delivery and green chemistry.

The growing demand for customized synthetic intermediates in drug discovery has propelled interest in CAS No. 222641-11-4. Its compatibility with solid-phase peptide synthesis (SPPS) and microwave-assisted reactions addresses modern labs' need for efficiency. Recent publications highlight its role in optimizing carboxylate activation strategies, a hot topic in AI-driven molecular design. Users searching for "Boc-protected amino acid esters" or "ethyl acetate derivatives for peptide coupling" will find this compound highly relevant. Additionally, its stability under ambient conditions makes it a preferred choice for sustainable chemistry workflows.

From a technical perspective, Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate exhibits excellent solubility in common organic solvents like dichloromethane (DCM) and tetrahydrofuran (THF), facilitating its use in automated synthesis platforms. Analytical data (NMR, HPLC) confirms its high purity (>98%), meeting stringent requirements for GMP-grade intermediates. The compound's low hygroscopicity distinguishes it from similar derivatives, reducing storage challenges—a frequent concern voiced in pharma forum discussions. These attributes position it as a robust building block for high-throughput screening (HTS) libraries and fragment-based drug discovery.

Emerging applications in biodegradable polymer research have further expanded the utility of CAS 222641-11-4. Its α-amino acid ester structure serves as a monomer for constructing pH-responsive hydrogels, a trending subject in tissue engineering literature. Environmental considerations also drive innovation: the compound's tert-butyl group enables cleaner deprotection compared to traditional benzyl-based protectors, reducing hazardous waste—a key focus in green chemistry initiatives. Such features resonate with search queries like "eco-friendly Boc deprotection methods" or "non-toxic peptide coupling reagents."

Quality control protocols for Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate emphasize chiral purity maintenance, crucial for stereoselective synthesis applications. Recent patents disclose its use in preparing N-modified glycine derivatives for protein-protein interaction modulators, reflecting industry demand for allosteric drug candidates. The compound's dual-functional reactivity (nucleophilic amine/electrophilic ester) enables innovative one-pot cascade reactions, a technique gaining traction in flow chemistry circles. These aspects make it a recurring subject in medicinal chemistry webinars and grant proposals focusing on fragment linking strategies.

In conclusion, Ethyl 2-((tert-butoxycarbonyl)(ethyl)amino)acetate (CAS No. 222641-11-4) represents a multifaceted tool for contemporary organic synthesis. Its balanced properties cater to both traditional solution-phase chemistry and cutting-edge continuous manufacturing systems. As the pharmaceutical industry prioritizes atom-economical routes and tandem reactions, this compound's strategic importance will likely grow—validated by increasing citations in ACS journal articles and catalysis research. For laboratories seeking reliable N-alkyl amino acid precursors, it offers an optimal combination of reactivity, stability, and synthetic flexibility.